![molecular formula C23H23F3N2O5S B6494615 2-[3-(trifluoromethyl)benzenesulfonyl]-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine CAS No. 900012-09-1](/img/structure/B6494615.png)
2-[3-(trifluoromethyl)benzenesulfonyl]-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine
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Description
The compound is a complex organic molecule that contains several functional groups, including a trifluoromethyl group, a benzenesulfonyl group, and a pyrrolo[1,2-a]pyrazine group. The presence of these groups suggests that the compound could have interesting chemical and physical properties .
Synthesis Analysis
While specific synthesis methods for this compound are not available, trifluoromethyl groups are often introduced into organic molecules using trifluoromethanesulfonyl chloride . Benzenesulfonyl groups can be introduced using benzenesulfonyl chloride . The synthesis of pyrrolo[1,2-a]pyrazine derivatives is typically achieved through cyclization reactions .Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of several functional groups and a heterocyclic ring system. Unfortunately, specific structural data for this compound is not available .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the trifluoromethyl, benzenesulfonyl, and pyrrolo[1,2-a]pyrazine groups. Trifluoromethyl groups are known to be electron-withdrawing, which could influence the compound’s reactivity . Benzenesulfonyl groups are typically good leaving groups in substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups and molecular structure. Trifluoromethyl groups are known to increase the lipophilicity of compounds, which could influence properties like solubility and permeability .Future Directions
The potential applications of this compound would likely depend on its physical and chemical properties, as well as its biological activity. Given the presence of several functional groups that are common in pharmaceuticals and agrochemicals, it’s possible that this compound could have interesting biological activities that could be explored in future research .
properties
IUPAC Name |
2-[3-(trifluoromethyl)phenyl]sulfonyl-1-(3,4,5-trimethoxyphenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23F3N2O5S/c1-31-19-12-15(13-20(32-2)22(19)33-3)21-18-8-5-9-27(18)10-11-28(21)34(29,30)17-7-4-6-16(14-17)23(24,25)26/h4-9,12-14,21H,10-11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVTXVOBWMYZRTL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C2C3=CC=CN3CCN2S(=O)(=O)C4=CC=CC(=C4)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23F3N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
496.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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